Cas no 934605-94-4 (1-ethyl-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile)

• Product Name: 1-ethyl-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• CAS No: 934605-94-4
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD11505296
• CID: 1087596
• PubChem ID: 29893129
• Update Time: 2025-11-06

1-ethyl-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 1-ethyl-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile(SALTDATA: FREE)
• 1-ethyl-6-methyl-2-oxopyridine-3-carbonitrile
• BS-36334
• 1-ETHYL-6-METHYL-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE
• MFCD11505296
• AKOS006323547
• 934605-94-4
• DTXSID40651999
• 1-ethyl-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• MDL： MFCD11505296
• Inchi： 1S/C9H10N2O/c1-3-11-7(2)4-5-8(6-10)9(11)12/h4-5H,3H2,1-2H3
• InChI Key： UMYUTRJIQOZBGJ-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=CC=C(C)N1CC

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 314.2°C at 760 mmHg
• Flash Point: 143.8°C
• Refractive Index: 1.542

Additional information on 1-ethyl-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

1-ethyl-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 934605-94-4): An Overview of Its Structure, Properties, and Applications

1-Ethyl-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 934605-94-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, physical properties, and recent advancements in the study of 1-ethyl-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile.

The chemical structure of 1-Ethyl-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile is defined by its pyridine ring with specific substituents. The presence of an ethyl group at the 1-position, a methyl group at the 6-position, and a cyano group at the 3-position, along with a keto group at the 2-position, contributes to its distinct properties. The molecular formula of this compound is C₁₀H₁₀N₂O, and its molecular weight is approximately 178.19 g/mol.

In terms of physical properties, 1-Ethyl-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile is a solid at room temperature with a melting point ranging from 85 to 87°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various applications in both research and industrial settings.

The biological activities of 1-Ethyl-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile have been extensively studied in recent years. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various biological processes. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry in 2023 reported that 1-Ethyl-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile demonstrated significant anti-inflammatory effects in both in vitro and in vivo models. The researchers found that this compound effectively reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory properties, 1-Ethyl-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has also shown promise as an antitumor agent. A recent study published in Cancer Research highlighted its ability to induce apoptosis in cancer cells by modulating key signaling pathways. The compound was found to inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers.

The mechanism of action of 1-Ethyl-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile involves multiple pathways. One study suggested that it targets specific proteins involved in cell cycle regulation and DNA repair processes. By interfering with these processes, the compound can effectively inhibit cell proliferation and induce cell death in cancer cells.

Beyond its therapeutic applications, 1-Ethyl-6-methyl-2-o xo - 1 , 2 - dihydro - 3 - pyridinecarbonitrile has also been explored for its use as a chemical probe in biochemical research. Its unique structural features make it an ideal tool for studying enzyme kinetics and protein interactions. Researchers have utilized this compound to gain insights into the mechanisms underlying various biological processes.

In conclusion, 1-Ethyl - 6 - methyl - 2 - oxo - 1 , 2 - dihydro - 3 - pyridinecarbonitrile (CAS No . 934605 - 94 - 4) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research . Its unique structure , favorable physical properties , and diverse biological activities make it a valuable candidate for further investigation . As research continues to uncover new applications and mechanisms , this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems .